Cas no 2138279-77-1 (1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl-)

• Product Name: 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl-
• CAS No: 2138279-77-1
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5288717
• PubChem ID: 165446676
• Update Time: 2025-07-15

1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl-
• EN300-680033
• N-methyl-1-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonamide
• 2138279-77-1

• Inchi： 1S/C7H13N3O2S/c1-6(13(11,12)8-2)7-4-9-10(3)5-7/h4-6,8H,1-3H3
• InChI Key： JRBOASVZJVBQJR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)S(NC)(=O)=O)C=N1

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 347.8±44.0 °C(Predicted)
• pka: 11.17±0.40(Predicted)

Additional information on 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl-

Introduction to 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl (CAS No. 2138279-77-1) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl (CAS No. 2138279-77-1) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural framework and multifaceted biological potential. This heterocyclic sulfonamide derivative has garnered significant attention due to its structural similarity to natural products and its ability to modulate various biological pathways. The presence of a pyrazole core, combined with a methanesulfonamide group and trimethyl substitution at the N,α positions, endows this compound with distinctive chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

In recent years, the exploration of 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl has been driven by its promising role in addressing complex biological challenges. The pyrazole moiety is well-known for its presence in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The methanesulfonamide group introduces a polar sulfonate functionality, which enhances solubility and binding affinity to biological targets. Furthermore, the trimethyl substitution at the N,α positions contributes to steric hindrance and electronic modulation, allowing for fine-tuning of pharmacological activity.

One of the most compelling aspects of 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl is its potential as an inhibitor of enzyme targets involved in inflammatory and metabolic diseases. Current research indicates that this compound exhibits inhibitory activity against various proteases and kinases that play crucial roles in pathophysiological processes. For instance, studies have demonstrated its efficacy in suppressing the activity of matrix metalloproteinases (MMPs), which are implicated in tissue degradation and inflammation. The structural features of this molecule allow it to interact with the active sites of these enzymes in a manner that disrupts their function without significant off-target effects.

Moreover, the compound has shown promise in preclinical models as a modulator of signaling pathways associated with cancer progression. The pyrazole core is particularly relevant here, as it is frequently found in molecules that target pathways such as Janus kinases (JAK) and signal transducer and activator of transcription (STAT). By binding to these targets, 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl can interfere with downstream signaling events that promote cell proliferation and survival. Preliminary data suggest that this compound may have synergistic effects when combined with other chemotherapeutic agents, potentially leading to improved treatment outcomes for certain cancer types.

The development of 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl also aligns with the growing interest in structure-based drug design. High-resolution crystal structures of protein targets complexed with this compound have provided valuable insights into its binding mode and interaction dynamics. These structural insights have guided medicinal chemists in optimizing the molecule’s pharmacophore for enhanced potency and selectivity. For example, computational modeling studies have identified key hydrogen bonding interactions between the sulfonamide group and polar residues in the target protein’s active site. By leveraging these interactions through rational molecular design, researchers have been able to improve the compound’s affinity for its intended biological target.

Another area where 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl has made significant contributions is in the field of antiviral research. The pyrazole scaffold is known to exhibit broad-spectrum antiviral activity by interfering with viral replication cycles at multiple stages. Recent studies have highlighted its potential as an inhibitor of viral proteases essential for processing viral polyproteins into functional units. The sulfonamide group further enhances its antiviral properties by facilitating interactions with viral enzymes through hydrogen bonding networks. This combination of structural features makes 1H-Pyrazole-4-methanesulfonamide, N,α,1-trimethyl a promising candidate for developing novel antiviral therapeutics against emerging viral pathogens.

The synthesis of 1H-Pyrazole-4-methanesulfonamide, N,a, 1-trimethyl also presents an interesting challenge from a synthetic chemistry perspective. The presence of multiple functional groups necessitates careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during multi-step synthesis. These synthetic advances not only facilitate access to this compound but also contribute to the broader toolkit available for constructing complex heterocyclic molecules.

In conclusion, 1H-Pyrazole-4-methanesulfonamide,N,a, 1-trimethyl (CAS No.) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery applications Its unique combination of pharmacophoric elements allows it to modulate diverse biological pathways while maintaining high specificity Its development underscores the importance of interdisciplinary approaches that integrate structural biology computational modeling synthetic chemistry